Cas no 1261466-91-4 (2,3,6-Trifluoro-3'-(trifluoromethoxy)biphenyl)

• Product Name: 2,3,6-Trifluoro-3'-(trifluoromethoxy)biphenyl
• CAS No: 1261466-91-4
• MF: C₁₃H₆F₆O
• MW: 292.176564693451
• CID: 4994751
• Update Time: 2025-06-10

2,3,6-Trifluoro-3'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2,3,6-Trifluoro-3'-(trifluoromethoxy)biphenyl

• Inchi： 1S/C13H6F6O/c14-9-4-5-10(15)12(16)11(9)7-2-1-3-8(6-7)20-13(17,18)19/h1-6H
• InChI Key： CKPLBBLSFOLZBV-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C(C=1C1C=CC=C(C=1)OC(F)(F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 321
• XLogP3: 5
• Topological Polar Surface Area: 9.2

Additional information on 2,3,6-Trifluoro-3'-(trifluoromethoxy)biphenyl

Introduction to 2,3,6-Trifluoro-3'-(trifluoromethoxy)biphenyl (CAS No. 1261466-91-4)

2,3,6-Trifluoro-3'-(trifluoromethoxy)biphenyl (CAS No. 1261466-91-4) is a highly specialized organic compound with a unique molecular structure that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound is characterized by its biphenyl core and the presence of multiple fluorine atoms, which confer it with distinct chemical and physical properties. The compound's structure includes three fluorine atoms on the first benzene ring and a trifluoromethoxy group on the second benzene ring, making it a valuable candidate for various applications in drug discovery and materials science.

The molecular formula of 2,3,6-Trifluoro-3'-(trifluoromethoxy)biphenyl is C₁₃H₇F₆O, and its molecular weight is approximately 305.18 g/mol. The compound's high fluorination level imparts it with enhanced stability, solubility, and biological activity, which are crucial factors in its potential use in pharmaceuticals and other advanced materials.

In recent years, the study of fluorinated compounds has seen a surge in interest due to their unique properties and potential applications. Fluorine atoms are known for their ability to modulate the electronic properties of organic molecules, leading to improved pharmacokinetic profiles and enhanced biological activity. This makes compounds like 2,3,6-Trifluoro-3'-(trifluoromethoxy)biphenyl particularly attractive for use in drug development.

The synthesis of 2,3,6-Trifluoro-3'-(trifluoromethoxy)biphenyl typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the coupling of 2,3,6-trifluorophenylboronic acid with 3'-(trifluoromethoxy)iodobenzene using palladium-catalyzed cross-coupling reactions. This method has been optimized to achieve high efficiency and selectivity, making it a preferred choice for large-scale production.

In the context of pharmaceutical research, 2,3,6-Trifluoro-3'-(trifluoromethoxy)biphenyl has shown promise as a lead compound for the development of new drugs. Its unique structure allows it to interact with specific biological targets, such as enzymes and receptors, with high affinity and selectivity. For instance, recent studies have demonstrated that this compound can act as a potent inhibitor of certain enzymes involved in metabolic pathways, making it a potential candidate for treating metabolic disorders.

Beyond its pharmaceutical applications, 2,3,6-Trifluoro-3'-(trifluoromethoxy)biphenyl has also found use in materials science. The compound's high thermal stability and low dielectric constant make it suitable for use in electronic devices and coatings. Additionally, its ability to form stable complexes with metal ions has led to its exploration in the development of new catalysts and sensors.

The safety profile of 2,3,6-Trifluoro-3'-(trifluoromethoxy)biphenyl is an important consideration in its development and application. Extensive toxicological studies have been conducted to evaluate its potential risks to human health and the environment. These studies have shown that the compound exhibits low toxicity when used within recommended concentrations and under controlled conditions. However, proper handling and storage protocols should always be followed to ensure safety.

In conclusion, 2,3,6-Trifluoro-3'-(trifluoromethoxy)biphenyl (CAS No. 1261466-91-4) is a versatile compound with a wide range of potential applications in both pharmaceuticals and materials science. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in advancing various scientific fields.